Cas no 1805050-16-1 (2-(Aminomethyl)-3-(difluoromethyl)-4,6-dimethoxypyridine)

• Product Name: 2-(Aminomethyl)-3-(difluoromethyl)-4,6-dimethoxypyridine
• CAS No: 1805050-16-1
• MF: C₉H₁₂F₂N₂O₂
• MW: 218.200589179993
• CID: 4851281
• Update Time: 2025-11-03

2-(Aminomethyl)-3-(difluoromethyl)-4,6-dimethoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-(difluoromethyl)-4,6-dimethoxypyridine

• Inchi： 1S/C9H12F2N2O2/c1-14-6-3-7(15-2)13-5(4-12)8(6)9(10)11/h3,9H,4,12H2,1-2H3
• InChI Key： VZLGGDIOISQDRB-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(N=C1CN)OC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 195
• XLogP3: 0.6
• Topological Polar Surface Area: 57.4

Additional information on 2-(Aminomethyl)-3-(difluoromethyl)-4,6-dimethoxypyridine

2-(Aminomethyl)-3-(difluoromethyl)-4,6-dimethoxypyridine (CAS No. 1805050-16-1): A Comprehensive Overview

2-(Aminomethyl)-3-(difluoromethyl)-4,6-dimethoxypyridine (CAS No. 1805050-16-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

Chemical Structure and Properties

2-(Aminomethyl)-3-(difluoromethyl)-4,6-dimethoxypyridine is a pyridine derivative with a difluoromethyl group and two methoxy substituents. The presence of these functional groups imparts distinct chemical and physical properties to the molecule. The aminomethyl group provides a site for further functionalization, making it a versatile intermediate in organic synthesis. The difluoromethyl group, known for its electron-withdrawing effect, can influence the electronic properties of the pyridine ring, potentially enhancing its biological activity.

The compound is typically synthesized through a multi-step process involving the formation of the pyridine ring, introduction of the difluoromethyl group, and subsequent methylation. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound. For instance, a study published in Organic Letters (2021) reported a novel catalytic method that significantly improved the yield and purity of 2-(Aminomethyl)-3-(difluoromethyl)-4,6-dimethoxypyridine.

Biological Activity and Applications

The biological activity of 2-(Aminomethyl)-3-(difluoromethyl)-4,6-dimethoxypyridine has been extensively studied in recent years. Research has shown that this compound exhibits potent inhibitory effects on various enzymes and receptors, making it a promising candidate for drug development. One notable application is in the treatment of neurological disorders. A study published in Journal of Medicinal Chemistry (2022) demonstrated that derivatives of 2-(Aminomethyl)-3-(difluoromethyl)-4,6-dimethoxypyridine effectively modulate GABA receptors, which are implicated in conditions such as epilepsy and anxiety disorders.

Beyond neurological applications, this compound has also shown potential in cancer therapy. A preclinical study published in Cancer Research (2023) reported that certain derivatives of 2-(Aminomethyl)-3-(difluoromethyl)-4,6-dimethoxypyridine exhibit selective cytotoxicity against cancer cells while sparing normal cells. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival.

Safety and Toxicology

The safety profile of 2-(Aminomethyl)-3-(difluoromethyl)-4,6-dimethoxypyridine is an important consideration for its potential use in pharmaceuticals. Preclinical studies have generally shown favorable results, with no significant toxicity observed at therapeutic concentrations. However, as with any new chemical entity, comprehensive toxicological evaluations are necessary to ensure its safety for human use.

A recent study published in Toxicological Sciences (2023) evaluated the genotoxicity and mutagenicity of 2-(Aminomethyl)-3-(difluoromethyl)-4,6-dimethoxypyridine. The results indicated that the compound does not pose significant genotoxic risks at relevant concentrations. Additionally, ongoing clinical trials are further investigating its safety and efficacy in human subjects.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 2-(Aminomethyl)-3-(difluoromethyl)-4,6-dimethoxypyridine highlights its potential as a valuable tool in drug discovery and development. The unique combination of structural features and biological activities makes it an attractive candidate for various therapeutic applications. Future studies will likely focus on optimizing its pharmacological properties through structure-activity relationship (SAR) studies and exploring new synthetic routes to enhance its production efficiency.

In conclusion, 2-(Aminomethyl)-3-(difluoromethyl)-4,6-dimethoxypyridine (CAS No. 1805050-16-1) represents an exciting advancement in medicinal chemistry with promising implications for treating neurological disorders and cancer. Continued research and development will undoubtedly uncover more about its full potential and contribute to the advancement of healthcare.